Cas no 19799-42-9 (2,5-Thiophenedicarboxylicacid, 3,4-diphenyl-)

• Product Name: 2,5-Thiophenedicarboxylicacid, 3,4-diphenyl-
• CAS No: 19799-42-9
• MF: C₁₈H₁₂O₄S
• MW: 324.350483894348
• CID: 223285
• PubChem ID: 311929
• Update Time: 2025-04-19

2,5-Thiophenedicarboxylicacid, 3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylicacid, 3,4-diphenyl-
• 3,4-diphenylthiophene-2,5-dicarboxylic acid
• 3,4-bis(phenyl)thiophene-2,5-dicarboxylic acid
• 3,4-Diphenyl-thiophen-2,5-dicarbonsaeure
• 3,4-diphenyl-thiophene-2,5-dicarboxylic acid
• AC1L7K8M
• CTK0I2620
• NSC403641
• Oprea1_027599
• SEW02933
• SureCN69825
• CHEMBL1891558
• NSC-403641
• SCHEMBL69825
• UHMRUNRNPULYJU-UHFFFAOYSA-N
• SMR001830702
• 2,5-Thiophenedicarboxylic acid, 3,4-diphenyl-
• AKOS002669165
• 19799-42-9
• MLS003115119
• DTXSID40309908
• NSC219449
• 2,5-Dicarboxy-3,4-diphenyl-thiophene
• NSC-219449
• 3,4-diphenyl-2,5-thiophenedicarboxylic acid

• Inchi： 1S/C18H12O4S/c19-17(20)15-13(11-7-3-1-4-8-11)14(16(23-15)18(21)22)12-9-5-2-6-10-12/h1-10H,(H,19,20)(H,21,22)
• InChI Key： UHMRUNRNPULYJU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C=CC=CC=2)C(=C1C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 324.04566
• Monoisotopic Mass: 324.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 74.6
• LogP: 4.47850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids